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Compound of Interest

Compound Name: 2-Methylundecane

Cat. No.: B3423766

An In-depth Technical Guide to 2-Methylundecane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-methylundecane, a branched-
chain alkane with significant applications in the cosmetic and chemical industries. This
document details its physicochemical properties, synthesis, analytical characterization, and
safety protocols, adhering to a high standard of technical depth for a scientific audience.

Core Properties of 2-Methylundecane

2-Methylundecane, also widely known by its common synonym isododecane, is a colorless,
odorless liquid.[1] Its branched structure imparts properties distinct from its linear isomer, n-
dodecane, such as a lower melting point and different viscosity, making it a valuable ingredient
in various formulations.

Table 1: Physicochemical and Identification Data for 2-Methylundecane
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Property Value Source
CAS Number 7045-71-8 [2]
Molecular Formula Ci2H26 [2]
Molecular Weight 170.33 g/mol [1]
Density 0.74 g/cm?3 [3]
Boiling Point 170-195 °C [2]
Melting Point -70 °C [3]
Flash Point 42 °C [3]
Refractive Index ~1.421 [4]

Insoluble in water; Soluble in
Solubility alcohol, chloroform, and [2][3]
methanol (slightly).

LogP (o/w) ~6.67 [2]
Isododecane, Undecane, 2-

Synonyms [1]
methyl-

Synthesis of 2-Methylundecane

The synthesis of 2-methylundecane can be achieved through a multi-step process involving a
Grignard reaction, followed by dehydration and hydrogenation. A general and robust method is
adapted here for the specific synthesis of 2-methylundecane.

Experimental Protocol: Synthesis via Grighard Reaction

This protocol outlines the synthesis of 2-methylundecane starting from a suitable ketone and a
Grignard reagent.

Step 1: Grignard Reaction to form 2-Methyl-2-undecanol

e Reagents and Materials:
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o 2-Undecanone (ketone)

o Methylmagnesium bromide (Grignard reagent, 3.0 M solution in diethyl ether)
o Anhydrous diethyl ether

o Saturated agueous ammonium chloride solution

o Anhydrous sodium sulfate

o Round-bottom flask, dropping funnel, condenser, magnetic stirrer, heating mantle,
separatory funnel.

e Procedure:

1. In a flame-dried, three-necked round-bottom flask equipped with a dropping funnel,
condenser, and nitrogen inlet, a solution of 2-undecanone in anhydrous diethyl ether is
placed.

2. The flask is cooled in an ice bath, and methylmagnesium bromide solution is added
dropwise from the dropping funnel with constant stirring.

3. After the addition is complete, the reaction mixture is allowed to warm to room
temperature and then stirred for an additional 5 hours.

4. The reaction is quenched by the slow addition of a saturated aqueous ammonium chloride
solution.

5. The mixture is transferred to a separatory funnel, and the ether layer is separated. The
agueous layer is extracted twice with diethyl ether.

6. The combined organic layers are dried over anhydrous sodium sulfate, filtered, and the
solvent is removed under reduced pressure to yield crude 2-methyl-2-undecanol.

Step 2: Dehydration of 2-Methyl-2-undecanol

e Reagents and Materials:
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[e]

Crude 2-methyl-2-undecanol from Step 1

Toluene

o

[¢]

p-Toluenesulfonic acid (PTSA, catalytic amount)

[¢]

Dean-Stark apparatus

e Procedure:
1. The crude alcohol is dissolved in toluene in a round-bottom flask.
2. A catalytic amount of PTSA is added to the solution.

3. The flask is fitted with a Dean-Stark apparatus and a condenser, and the mixture is
refluxed until no more water is collected.

4. The reaction mixture is cooled, and the toluene is removed by distillation to yield a mixture
of alkenes (primarily 2-methyl-1-undecene and 2-methyl-2-undecene).

Step 3: Hydrogenation of the Alkene Mixture

e Reagents and Materials:

[¢]

Alkene mixture from Step 2

Methanol

[e]

o

Palladium on carbon (5% Pd/C)

[¢]

Hydrogen gas source
e Procedure:
1. The alkene mixture is dissolved in methanol in a suitable hydrogenation vessel.

2. 5% Pd/C catalyst is carefully added to the solution.
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3. The vessel is connected to a hydrogen source and stirred under a hydrogen atmosphere
for an extended period (e.g., 100 hours), with the reaction progress monitored by NMR.

4. Upon completion, the catalyst is removed by filtration through a pad of Celite, and the
methanol is removed by distillation.

5. The resulting crude 2-methylundecane can be purified by fractional distillation.

Step 1: Grignard Reaction

Methylmagnesium
Bromide
Reaction in
2-Undecanone Anhydrous Ether

Step 2: Dehydration Step 3: Hydrogenation

Dehydration
(PTSA, Toluene)

Hydrogenation
(H2, 5% Pd/C)

2-Methylundecane

Click to download full resolution via product page

Caption: Synthesis workflow for 2-methylundecane via a three-step process.

Analytical Characterization

The identity and purity of 2-methylundecane are typically confirmed using spectroscopic and

chromatographic techniques.

Spectroscopic Data

13C NMR Spectroscopy: The proton-decoupled 3C NMR spectrum of 2-methylundecane
shows distinct signals for each unique carbon environment. Due to some similarities in the
chemical environments of the long alkyl chain carbons, some peaks may be closely spaced.

Mass Spectrometry (MS): Electron ionization mass spectrometry (EI-MS) of 2-
methylundecane results in a characteristic fragmentation pattern for branched alkanes. The
molecular ion peak (m/z = 170) may be of low intensity, with prominent peaks corresponding
to the loss of alkyl fragments.
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Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis

GC-MS is a powerful technique for the separation and identification of 2-methylundecane in
complex mixtures.

Experimental Protocol: GC-MS Analysis
e Sample Preparation:

o Prepare a dilute solution of the sample containing 2-methylundecane in a volatile organic
solvent such as hexane or ethyl acetate.

o If necessary, include an internal standard for quantitative analysis.
o GC-MS Parameters (Typical):

o GC Column: A non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 um) is
suitable.

o Carrier Gas: Helium at a constant flow rate (e.g., 1-2 mL/min).
o Injection: 1 pL of the sample is injected in splitless or split mode.

o Oven Temperature Program: Start at a low temperature (e.g., 60 °C), hold for a few
minutes, then ramp up to a higher temperature (e.g., 290 °C) to ensure elution of the
compound.

o MS Detector: Operated in electron ionization (ElI) mode at 70 eV, scanning a mass range
of m/z 50-450.

Click to download full resolution via product page

Caption: General workflow for the analysis of 2-methylundecane using GC-MS.
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Applications in Research and Industry

2-Methylundecane's primary applications are in the cosmetics and personal care industries,
where it serves as a solvent and emollient.[1] Its properties of low viscosity and high
spreadability make it ideal for use in:

» Hair care products: to impart shine and improve combability.
e Sun care formulations: as a non-oily solvent.
e Color cosmetics and mascaras: to enhance application and feel.[1]

In industrial settings, it is used as a solvent for resins and coatings and as a starting material in
chemical synthesis.

Safety and Handling

2-Methylundecane is considered to have low toxicity; however, it is classified as an aspiration
hazard (Category 1), meaning it may be fatal if swallowed and enters the airways.

Precautionary Measures:

e Handling: Handle in a well-ventilated area. Wear appropriate personal protective equipment
(PPE), including safety glasses, gloves, and a lab coat.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away
from sources of ignition.

e First Aid:

[¢]

If Swallowed: Do NOT induce vomiting. Seek immediate medical attention.

o

In case of Inhalation: Move the person to fresh air.

o

In case of Skin Contact: Wash with soap and water.

[¢]

In case of Eye Contact: Rinse with plenty of water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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